Cas no 1807270-39-8 ((6-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol)

• Product Name: (6-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol
• CAS No: 1807270-39-8
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4727796
• PubChem ID: 119003617
• Update Time: 2025-11-06

(6-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol
• FCH4263977
• AX8298234
• 2-Chloro-3-(trifluoromethyl)pyridine-6-methanol

• Inchi： 1S/C7H5ClF3NO/c8-6-5(7(9,10)11)2-1-4(3-13)12-6/h1-2,13H,3H2
• InChI Key： OMVGUWXEJSWXGX-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(CO)=N1

Computed Properties

• Exact Mass: 211.0011760g/mol
• Monoisotopic Mass: 211.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1
• XLogP3: 1.8

Additional information on (6-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol

Comprehensive Guide to (6-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol (CAS No. 1807270-39-8): Properties, Applications, and Market Insights

(6-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol (CAS No. 1807270-39-8) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and trifluoromethyl functional groups, has garnered attention for its versatile applications. In this article, we delve into its chemical properties, synthesis methods, and emerging uses, while addressing common queries from researchers and industry professionals.

The molecular structure of (6-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol features a pyridine ring substituted with a hydroxymethyl group, a chloro atom, and a trifluoromethyl group. These moieties contribute to its reactivity and make it a valuable intermediate in organic synthesis. Its molecular formula is C₇H₅ClF₃NO, with a molecular weight of 211.57 g/mol. The presence of the trifluoromethyl group enhances its lipophilicity, a property highly sought after in drug design.

Researchers frequently search for "synthesis of (6-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol" or "applications of pyridine derivatives in medicine," reflecting the compound's relevance in modern chemistry. One common synthesis route involves the selective chlorination of precursor pyridines, followed by hydroxymethylation. Recent studies highlight its role as a building block for kinase inhibitors, a class of compounds pivotal in cancer therapy. This aligns with the growing interest in "targeted cancer therapies 2024" and "small molecule drug discovery," trending topics in pharmaceutical forums.

Beyond pharmaceuticals, (6-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol finds utility in agrochemical formulations. Its structural motifs are present in several pesticide intermediates, addressing the demand for "eco-friendly crop protection" solutions. The trifluoromethyl group improves compound stability under field conditions, a key consideration for sustainable agriculture. Industry reports link such derivatives to "next-generation fungicides," a hot topic amid climate change-driven crop challenges.

The market outlook for CAS 1807270-39-8 reflects broader trends in fine chemicals. With the global pyridine derivatives market projected to grow at 6.8% CAGR (2024-2030), demand for specialized intermediates like this compound is rising. Procurement specialists often search for "reliable suppliers of fluorinated pyridines" or "bulk pricing for research chemicals," indicating robust commercial interest. Regulatory-compliant synthesis and high-purity grades (>98%) are frequently requested specifications.

From a safety perspective, proper handling of (6-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol requires standard laboratory precautions. Material Safety Data Sheets (MSDS) recommend glove protection and ventilation controls, common queries in "chemical handling best practices" searches. The compound's storage stability under inert atmospheres is another frequently discussed topic among industrial users.

Innovative research directions include exploring this compound's potential in material science, particularly for organic electronic components. The electron-withdrawing nature of its substituents makes it interesting for "conductive polymer research," a trending interdisciplinary field. Patent analyses reveal growing IP activity around fluorinated pyridine applications, with 18% more filings in 2023 compared to 2022.

For analytical chemists, characterization of CAS 1807270-39-8 typically involves HPLC analysis (C18 columns, methanol/water mobile phases) and NMR spectroscopy (characteristic peaks at δ 4.85 ppm for -CH₂OH). These methodological details address common search terms like "HPLC method for pyridine alcohols" or "NMR shifts of trifluoromethyl compounds." Recent advancements in hyphenated techniques (LC-MS/MS) have improved detection limits for trace impurities.

Environmental considerations are increasingly important, with queries about "biodegradability of fluorinated compounds" rising 42% year-over-year. While (6-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol shows moderate persistence, its hydroxyl group offers sites for potential metabolic breakdown. This aligns with the "green chemistry in heterocyclic synthesis" movement, emphasizing atom economy and reduced ecological impact.

In conclusion, (6-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanol represents a multifaceted compound bridging pharmaceutical innovation, agrochemical development, and advanced materials research. Its commercial and scientific relevance is underscored by growing patent filings, market reports, and academic citations. As research continues to uncover new applications, this pyridine derivative will likely maintain its position as a valuable tool for chemists addressing global challenges in health and sustainability.